Cas no 887218-44-2 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide
• CAS No: 887218-44-2
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6579694
• PubChem ID: 16810187
• Update Time: 2025-11-02

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-2-methylpropanamide
• HMS2953I05
• SMR000641521
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-2-methylpropanamide
• SR-01000023270
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)isobutyramide
• SR-01000023270-1
• CHEMBL1714804
• MLS001166840
• F2572-0101
• N-[2-(1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-2-methylpropanamide
• 887218-44-2
• AKOS005632455

• Inchi： 1S/C17H24N2O4/c1-12(2)17(20)18-10-14(19-5-7-21-8-6-19)13-3-4-15-16(9-13)23-11-22-15/h3-4,9,12,14H,5-8,10-11H2,1-2H3,(H,18,20)
• InChI Key： CJNLYKHDVGHATF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)(=O)C(C)C

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide: A Novel Compound with Potential Therapeutic Applications in Biomedical Research

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide is a synthetic compound with a unique molecular structure characterized by the presence of a benzodioxol ring system, a morpholin moiety, and a propanamide functional group. This compound, identified by its CAS number 887218-44-2, has recently attracted attention in the field of biomedical research due to its potential pharmacological properties and structural versatility. The integration of benzodioxol derivatives with morpholin scaffolds has been a focal point in the development of novel therapeutic agents, as these structural elements are known to modulate various biological targets, including enzyme inhibition, receptor activation, and anti-inflammatory pathways.

Recent studies have highlighted the role of benzodioxol derivatives in the modulation of cytochrome P450 enzymes, which are critical in drug metabolism and detoxification processes. The morpholin ring, on the other hand, is a common structural motif in pharmaceuticals due to its ability to interact with hydrophobic regions of target proteins. The combination of these two moieties in N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide suggests a potential for multitarget engagement, which is a key strategy in modern drug discovery. This compound's structural complexity also allows for the incorporation of propanamide groups, which can enhance solubility and metabolic stability, crucial factors in the development of orally bioavailable drugs.

The benzodioxol ring system is particularly notable for its involvement in the synthesis of various bioactive compounds, including those with neuroprotective and anti-inflammatory properties. The morpholin moiety, when combined with aromatic rings, has been shown to exhibit antioxidant activity, which could be relevant in the context of oxidative stress associated with chronic diseases. The presence of the propanamide group further enhances the molecule's ability to form hydrogen bonds, which is essential for its interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide with various proteins. These studies have identified potential targets such as 5-lipoxygenase, an enzyme implicated in the pathogenesis of inflammatory diseases. The ability of this compound to inhibit 5-lipoxygenase could make it a candidate for the treatment of conditions like asthma and inflammatory bowel disease. Additionally, its interaction with protease-activated receptor 1 (PAR-1) has been explored, suggesting potential applications in the management of thrombotic disorders.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide involves a series of chemical reactions that highlight the importance of functional group compatibility and reaction conditions. The formation of the benzodioxol ring typically requires a controlled oxidation step, while the introduction of the morpholin moiety may involve nucleophilic substitution or ring-opening reactions. The final propanamide group is often synthesized through an acylation reaction, which ensures the desired stereochemistry and functional group orientation.

Pharmacokinetic studies of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide have shown promising results, particularly in terms of bioavailability and metabolic stability. These properties are critical for the development of drugs that can effectively reach their target sites in the body. The propanamide group, for instance, contributes to the molecule's solubility in aqueous environments, which is essential for its absorption in the gastrointestinal tract. Furthermore, the morpholin ring provides a hydrophilic component that may enhance the compound's interaction with biological membranes, facilitating its entry into cells.

The potential therapeutic applications of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide are not limited to inflammatory diseases. Research is also exploring its role in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The benzodioxol ring system has been associated with neuroprotective effects, while the morpholin moiety may contribute to the modulation of neurotransmitter systems. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the compound's efficacy and selectivity.

Challenges in the development of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide include ensuring its selectivity for target proteins and minimizing potential off-target effects. These issues are being addressed through advanced screening techniques and in silico modeling to predict interactions with various biological targets. Additionally, the compound's synthetic accessibility and cost-effectiveness are important factors in its potential commercialization as a therapeutic agent.

In summary, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-2-methylpropanamide represents a promising candidate in the field of biomedical research. Its unique molecular structure, combining benzodioxol, morpholin, and propanamide elements, offers a versatile platform for the development of novel therapeutic agents. Ongoing research into its pharmacological properties and potential applications is expected to further elucidate its role in the treatment of various diseases, highlighting the importance of continued innovation in drug discovery.